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Compound of Interest

Compound Name: ErbB2 Inhibitor II

Cat. No.: B12282473

Get Quote

Executive Summary
ErbB2 Inhibitor II (CAS 928207-02-7), also known as 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-

triazole, is a cell-permeable inhibitor targeting the ATP-binding site of the ErbB2 (HER2)

tyrosine kinase.

Unlike many broad-spectrum kinase inhibitors that remain stable in DMSO for years, ErbB2
Inhibitor II has a strictly defined stability window. This guide addresses the critical handling

requirements to maintain potency, specifically regarding the 3-month stability limit for DMSO

stocks at -20°C.

Part 1: Core Stability & Storage FAQs
Q1: Is my ErbB2 Inhibitor II DMSO stock stable
indefinitely at -20°C?
No. According to manufacturer validations (Calbiochem/Merck), DMSO stock solutions of

ErbB2 Inhibitor II are stable for up to 3 months at -20°C.
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The Scientific Logic: While the solid compound is stable at 2-8°C, the solution state in DMSO

introduces risks:

Hygroscopicity: DMSO absorbs atmospheric moisture. Water accumulation can lead to

hydrolysis of the nitrile (-CN) group on the triazole ring over extended periods.

Oxidation: Repeated exposure to oxygen during freeze-thaw cycles can degrade the

phenoxyphenyl moiety.

Q2: Can I subject the stock to freeze-thaw cycles?
Avoid if possible. While the compound is chemically robust enough to survive a single freeze-

thaw, repeated cycling induces micro-precipitation.

Best Practice: Aliquot immediately after reconstitution.

Limit: Do not exceed 2 freeze-thaw cycles. If a stock has been thawed more than twice,

verify its concentration via absorbance or HPLC before use.

Q3: My stock solution has turned dark yellow/orange. Is
it still good?
Proceed with Caution. ErbB2 Inhibitor II is naturally a yellow solid/solution. However, a

significant deepening of the color (to dark orange or brown) often indicates oxidation or

photodegradation.

Action: If the color shift is drastic compared to a fresh aliquot, discard the stock.

Part 2: Preparation & Handling Protocols
Standard Operating Procedure (SOP): Reconstitution &
Storage
Objective: Create a 10 mM stock solution from 5 mg of lyophilized powder. Molecular Weight:

262.3 g/mol

Step-by-Step Protocol
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Equilibration: Allow the vial of solid inhibitor to warm to room temperature (RT) for 15 minutes

before opening. This prevents condensation from forming inside the vial.

Calculation:

Target Concentration: 10 mM

Mass: 5 mg[1][2]

Volume of DMSO required:

Solubilization: Add high-grade anhydrous DMSO (≥99.9%) to the vial. Vortex vigorously for

30 seconds.

Note: Solubility limit in DMSO is ~50 mg/mL.[3] A 10 mM solution (~2.6 mg/mL) should

dissolve instantly.

Aliquoting: Dispense into light-protective (amber) microcentrifuge tubes in small volumes

(e.g., 20 µL or 50 µL) to match your typical experimental usage.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store immediately at

-20°C.

Quantitative Data: Solubility & Stability
Parameter Specification Notes

Solubility (DMSO) ~50 mg/mL Highly soluble.

Solubility (Ethanol) ~3 mg/mL
Poor solubility; not

recommended for stock.

Stability (Solid) >2 years at 2-8°C
Protect from light and

moisture.

Stability (DMSO Stock) 3 Months at -20°C CRITICAL LIMIT.

IC50 (Cellular) 6.6 µM
Measured in MDA-MB-453

cells (p-ErbB2 inhibition).[3]
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Part 3: Troubleshooting Guide
Scenario A: "I see a precipitate in my thawed aliquot."
Cause: DMSO freezes at 18.5°C. Stored at -20°C, the inhibitor may crystallize out of the

solution, or moisture ingress may have lowered solubility. Resolution:

Warm the tube to 37°C in a water bath for 5–10 minutes.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 x g for 1 minute.

If pellet remains: The compound has degraded or saturated due to solvent evaporation.

Discard.

If clear: Proceed with experiment.

Scenario B: "My IC50 values are shifting higher (loss of
potency)."
Cause: Stock exceeds the 3-month window, or adsorption to plasticware. Resolution:

Plasticware: Kinase inhibitors are hydrophobic. Ensure you are using low-binding

polypropylene tubes and tips. Avoid intermediate dilutions in polystyrene plates.

Part 4: Visualizing the Science
Diagram 1: Stock Lifecycle Management
This workflow ensures maximum stability and reproducibility.
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Caption: Optimal workflow for handling ErbB2 Inhibitor II to prevent degradation and moisture

contamination.

Diagram 2: Mechanism of Action
Understanding where the inhibitor acts in the pathway validates your experimental readout.
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Caption: ErbB2 Inhibitor II functions as an ATP-competitive inhibitor, blocking

autophosphorylation and downstream oncogenic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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